Cas no 222169-16-6 (1-(2-chloro-4-methylthiazol-5-yl)ethan-1-one)

• Product Name: 1-(2-chloro-4-methylthiazol-5-yl)ethan-1-one
• CAS No: 222169-16-6
• MF: C₆H₆ClNOS
• MW: 175.635939121246
• MDL: MFCD22479332
• CID: 4640774
• PubChem ID: 57190392
• Update Time: 2024-10-31

1-(2-chloro-4-methylthiazol-5-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(2-chloro-4-methylthiazol-5-yl)ethanone
• 1-(2-chloro-4-methylthiazol-5-yl)ethan-1-one
• 1-(2-chloro-4-methyl-1,3-thiazol-5-yl)ethanone
• 1-(2-chloro-4-methyl-1,3-thiazol-5-yl)ethan-1-one
• XIA16916
• W17906
• CS-0059745
• MFCD22479332
• AS-66293
• SCHEMBL8480288
• AKOS023411019
• 222169-16-6

• MDL： MFCD22479332
• Inchi： 1S/C6H6ClNOS/c1-3-5(4(2)9)10-6(7)8-3/h1-2H3
• InChI Key： JBKAOWGYPFNURU-UHFFFAOYSA-N
• SMILES： ClC1=NC(C)=C(C(C)=O)S1

Computed Properties

• Exact Mass: 174.9858627g/mol
• Monoisotopic Mass: 174.9858627g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 58.2